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Compound of Interest

1,5-Dimethyl-1H-imidazole-4-
Compound Name:

carbaldehyde

cat. No.: B1358129

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1,5-Dimethyl-1H-imidazole-4-
carbaldehyde, a key intermediate in the development of pharmaceuticals and agrochemicals.

Core Compound Identification

The IUPAC name for the compound is 1,5-Dimethyl-1H-imidazole-4-carbaldehyde. It is a
substituted imidazole, a class of heterocyclic aromatic organic compounds.

Physicochemical Properties and Data

1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a versatile compound valued for its unique
structure and reactivity.[1] Its aldehyde functional group makes it a useful building block for
creating more complex molecules.[1] It is typically a light yellow to off-white solid.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1358129?utm_src=pdf-interest
https://www.benchchem.com/product/b1358129?utm_src=pdf-body
https://www.benchchem.com/product/b1358129?utm_src=pdf-body
https://www.benchchem.com/product/b1358129?utm_src=pdf-body
https://www.benchchem.com/product/b1358129?utm_src=pdf-body
https://www.chemimpex.com/products/18450
https://www.chemimpex.com/products/18450
https://www.chemimpex.com/products/18450
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Data Reference
CAS Number 368833-94-7 [1][2]
Molecular Formula CeHsN20 [1][2]
Molecular Weight 124.14 g/mol [11[2]

Purity > 99% (HPLC) [1]
Appearance Light yellow to off-white solid [1]

Storage Conditions 0-8°C [1]

Applications in Research and Development

This compound serves as a crucial intermediate in various fields:

Pharmaceutical Synthesis: It is a building block in the synthesis of pharmaceutical agents,
with some research pointing towards treatments for neurological disorders.[1] The imidazole
ring is a core component of many biologically important molecules, and its derivatives have
been explored for antifungal, antibacterial, anticancer, and antimalarial drugs.[3][4]

Agrochemicals: Similar to its role in pharmaceuticals, it is used in the development of new

agrochemicals.[1]

Organic Synthesis: The reactivity of the aldehyde group allows for its use in creating diverse

and complex chemical structures.[1]

Materials Science: It is explored for developing advanced materials with specific functional

properties.[1]

Biochemical Research: The compound is used in studies involving enzyme interactions and

metabolic pathways.[1]

Experimental Protocols: Synthesis

A general method for the N-alkylation of an imidazole ring to produce a dimethylated imidazole
carbaldehyde is outlined below. This protocol is based on the synthesis of the related isomer,
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1,4-dimethyl-imidazole-5-carbaldehyde, and can be adapted.[4]

Objective: To synthesize 1,5-Dimethyl-1H-imidazole-4-carbaldehyde from 5-methyl-1H-
imidazole-4-carbaldehyde.

Materials:

o 5-methyl-1H-imidazole-4-carbaldehyde

e Sodium hydride (NaH) (60% dispersion in mineral oil)
o Methyl iodide (CHsl)

¢ Dry Tetrahydrofuran (THF)

» Saturated sodium carbonate solution

o Ethyl acetate

e Sodium sulfate

« Silica gel for column chromatography

Procedure:

To a solution of 5-methyl-1H-imidazole-4-carbaldehyde in dry THF, add sodium hydride at
room temperature. The mixture is stirred for approximately 30 minutes.

o Methyl iodide is then added to the reaction mixture, which is then stirred at room temperature
for about 20 hours.[4]

» Upon completion of the reaction, a saturated sodium carbonate solution is added to the
mixture.

o The aqueous layer is extracted multiple times with ethyl acetate.[5]

» The combined organic extracts are dried over sodium sulfate, filtered, and the solvent is
removed under reduced pressure using a rotary evaporator.[5]
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e The resulting crude product is purified by column chromatography on silica gel.[4][5]

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to the synthesis and application of

imidazole derivatives.
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General Synthesis Workflow for N-Alkylation of Imidazole

Start: 5-methyl-1H-imidazole-4-carbaldehyde in dry THF

'

Add NaH
(Stir for 30 min)

'

Add Methyl lodide
(Stir for 20 hours)

'

Quench with saturated Na2CO3 solution

'

Extract with Ethyl Acetate

'

Dry organic layers over Na2S04

'

Evaporate solvent

'

Purify by Column Chromatography

'

End Product:
1,5-Dimethyl-1H-imidazole-4-carbaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde.
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Role of Imidazole Derivatives in Drug Discovery
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Caption: The role of imidazole intermediates in the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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